2-Acetylquinoxaline
Overview
Description
Synthesis Analysis
The synthesis of quinoxaline derivatives has been a subject of extensive research due to their wide range of physicochemical and biological activities . Various synthetic strategies have been developed to decorate the quinoxaline scaffold with proper functional groups .Molecular Structure Analysis
The molecular structure of 2-Acetylquinoxaline is represented by the SMILES stringCC(=O)c1cnc2ccccc2n1 . The InChI key for 2-Acetylquinoxaline is SWGILLQQUULMJB-UHFFFAOYSA-N . Chemical Reactions Analysis
Quinoxaline has been utilized in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications and polymeric optoelectronic materials .Physical And Chemical Properties Analysis
2-Acetylquinoxaline is a solid compound . The molecular weight of 2-Acetylquinoxaline is 172.18 .Scientific Research Applications
Antibiotics
2-Acetylquinoxaline: derivatives such as olaquindox , carbadox , echinomycin , levomycin , and actinoleutin are significant in antibiotic research. They are studied for their efficacy against a range of bacterial infections .
Acetylcholinesterase Inhibitors
Research has been conducted on quinoxaline derivatives as potential acetylcholinesterase inhibitors, which are crucial in treating neurodegenerative diseases like Alzheimer’s. These inhibitors can prevent the breakdown of acetylcholine, a neurotransmitter important for memory and learning .
Chemical Research
The compound’s role in chemical research is vast, including the study of its reactivity and integration into more complex chemical structures. It’s a subject of interest due to its wide range of physicochemical and biological activities .
Safety and Hazards
Future Directions
Quinoxaline derivatives have shown potential in various fields due to their wide range of physicochemical and biological activities . They have been used in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications and polymeric optoelectronic materials . This suggests that there are many potential future directions for the research and development of 2-Acetylquinoxaline and other quinoxaline derivatives .
Mechanism of Action
Target of Action
2-Acetylquinoxaline is a nitrogen-containing heterocyclic compound . It has been found to interact with several targets, including acetylcholinesterase (AChE) and vascular endothelial growth factor receptor-2 (VEGFR-2) . These targets play crucial roles in various biological processes. AChE is an enzyme that terminates synaptic transmission by hydrolyzing the neurotransmitter acetylcholine, while VEGFR-2 is a key receptor in vasculogenesis and angiogenesis .
Mode of Action
2-Acetylquinoxaline inhibits the activity of AChE, thereby increasing the concentration of acetylcholine in the synaptic cleft and enhancing cholinergic transmission .
Biochemical Pathways
The inhibition of AChE by 2-Acetylquinoxaline affects the cholinergic pathway, leading to enhanced cholinergic transmission .
Pharmacokinetics
It has been suggested that quinoxaline derivatives show promising predicted drug-likeness and blood-brain barrier (bbb) permeation .
Result of Action
The inhibition of AChE by 2-Acetylquinoxaline can lead to enhanced cholinergic transmission, which may have implications for conditions such as Alzheimer’s disease . The interaction with VEGFR-2 could potentially influence angiogenesis, which is relevant to conditions such as cancer .
properties
IUPAC Name |
1-quinoxalin-2-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O/c1-7(13)10-6-11-8-4-2-3-5-9(8)12-10/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGILLQQUULMJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC2=CC=CC=C2N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90455348 |
Source
|
| Record name | 2-Acetylquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90455348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25594-62-1 |
Source
|
| Record name | 1-(2-Quinoxalinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25594-62-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Acetylquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90455348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ACETYLQUINOXALINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the outcome of reacting 2-acetylquinoxaline with Lawesson's reagent?
A1: According to the research, treating 2-acetylquinoxaline with Lawesson's reagent yields a 1,3,2-oxaphospholane 2-sulfide []. This reaction suggests a potential pathway for modifying the 2-acetylquinoxaline structure and exploring its potential applications in organic synthesis.
Q2: The research mentions quinoxalin-2-yl-ethane- and -ethene-1,2-dithiols. What is the significance of these compounds?
A2: These compounds were synthesized as part of a study investigating model systems related to the cofactor of oxomolybdoenzymes []. These enzymes are involved in various biological processes, including detoxification and energy metabolism. Studying these model compounds can provide insights into the structure and function of these essential enzymes.
Q3: Is there any information about the analytical techniques used to characterize 2-acetylquinoxaline and its derivatives in these studies?
A3: While the provided research doesn't delve into the specifics of characterizing 2-acetylquinoxaline itself, it highlights the use of GC-MS for identifying and quantifying mequindox and its related concomitants []. This technique could potentially be employed for characterizing 2-acetylquinoxaline as well. Additionally, the research mentions using LC-ESI/LTQ and LC-ESI/ITTOF for identifying mequindox metabolites [], showcasing advanced analytical techniques relevant to studying similar compounds.
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